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Synthesis and purification of Azelaic acid-d14.
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Compound of Interest

Compound Name: Azelaic acid-d14

cat. No.: B585296

An in-depth technical guide on the synthesis and purification of Azelaic acid-d14, designed for
researchers, scientists, and drug development professionals.

Introduction

Azelaic acid-d14 is the deuterated form of azelaic acid, a naturally occurring saturated
dicarboxylic acid.[1][2] Due to the presence of deuterium, it serves as a valuable tool in various
scientific applications, including as an internal standard for quantitative analysis by nuclear
magnetic resonance (NMR), gas chromatography-mass spectrometry (GC-MS), or liquid
chromatography-mass spectrometry (LC-MS).[3] Its use is also significant in drug metabolism
studies utilizing isotopic labeling techniques.[1] This guide provides a detailed overview of the
synthesis and purification of Azelaic acid-d14.

Synthesis of Azelaic Acid-d14

A convenient method for producing gram quantities of deuterated [D14]azelaic acid involves
the use of metal-catalyzed hydrothermal H/D exchange reactions on the protonated form of
azelaic acid.[4] This method has been shown to be effective for achieving high levels of
deuteration.[4]

The general, non-deuterated form of azelaic acid can be produced through various methods,
such as the oxidation of oleic acid.[5] Ozonolysis is a common industrial method, though
alternatives using hydrogen peroxide are considered more environmentally friendly.[5]

Experimental Protocols
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Synthesis of Deuterated [D14]Azelaic Acid

This protocol is based on a reported large-scale synthesis.[4]
« Initial Deuteration:

Protonated azelaic acid is loaded into a reactor.

o

o The reaction is carried out using a metal-catalyzed hydrothermal H/D exchange method.
o After the initial reaction, the aqueous filtrate is acidified to a pH of 2 using 1 M HCI.

o The resulting white solid (azelaic acid) is extracted from the aqueous solution using ethyl
acetate (EtOAc) (3 x 100 mL).

o The organic layers are combined and dried with anhydrous Na2S0O4.

o The solvent is removed under vacuum to yield the deuterated [D14]azelaic acid as a white
solid. An initial deuteration of 92% D has been reported at this stage.[4]

e Re-deuteration for Higher Purity:
o The partially deuterated azelaic acid is reloaded into the reactor.

o The same hydrothermal H/D exchange method is repeated with fresh reagents to increase
the deuterium incorporation.[4]

Purification of Deuterated [D14]Azelaic Acid

e Removal of By-products:

o The product from the re-deuteration step may contain deuterated by-products, such as
deuterated octanoic acid.[4]

o The mixture is washed with light petroleum to completely remove the deuterated octanoic
acid.[4]

o This leaves behind the pure target compound, deuterated [D14]azelaic acid.[4]
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e General Purification Techniques for Azelaic Acid:
o Crystallization: Azelaic acid can be purified by crystallization from hot water.[5]

o Distillation: For non-deuterated azelaic acid, distillation is used to separate it from high
boiling point residues.[6]

Data Presentation

The following table summarizes the quantitative data from a reported synthesis of Azelaic
acid-d14.[4]

Parameter Value

Initial Deuterium Enrichment 92% D

Final Deuterium Enrichment 98.3% D

Final Yield 74%

Purity =>98%
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Caption: Workflow for the synthesis and purification of Azelaic acid-d14.
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Caption: General synthesis routes for non-deuterated azelaic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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